Cas no 6856-18-4 (O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate)

O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate structure
6856-18-4 structure
Product Name:O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate
CAS No:6856-18-4
MF:C9H11Cl2O3PS
MW:301.126600503922
CID:1729273
PubChem ID:201804
Update Time:2025-04-21

O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-(2,4-dichlorophenyl) O-ethyl S-methyl phosphorothioate
    • 2,4-dichloro-1-[ethoxy(methylsulfanyl)phosphoryl]oxybenzene
    • DTXSID40988232
    • 8026 HC
    • S-Methyl O-ethyl phosphate de 2,4-dichlorophenyle
    • S-Methyl O-ethyl phosphate de 2,4-dichlorophenyle [French]
    • 6856-18-4
    • Phosphorothioic acid, O-(2,4-dichlorophenyl) O-ethyl S-methyl ester
    • Inchi: 1S/C9H11Cl2O3PS/c1-3-13-15(12,16-2)14-9-5-4-7(10)6-8(9)11/h4-6H,3H2,1-2H3
    • InChI Key: IQDAQIBCVSYVOG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OP(=O)(OCC)SC)Cl

Computed Properties

  • Exact Mass: 299.95453
  • Monoisotopic Mass: 299.954357
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 60.8

Experimental Properties

  • Density: 1.401
  • Boiling Point: 361.6°C at 760 mmHg
  • Flash Point: 172.5°C
  • Refractive Index: 1.551
  • PSA: 35.53
  • LogP: 4.87980
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